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Compound of Interest

Compound Name: (4-Butyl-2-iodophenyl)hydrazine

Cat. No.: B7789034

Get Quote

Emergency Safety Profile & Hazard Architecture
CAS Number: 1049736-51-7 Molecular Formula: C₁₀H₁₅IN₂ (often supplied as Hydrochloride

salt)

As a Senior Application Scientist, I must emphasize that standard "lab coat and glasses"

protocols are insufficient for this compound. (4-Butyl-2-iodophenyl)hydrazine combines the

inherent cytotoxicity of the hydrazine pharmacophore with the lipophilicity of a butyl chain and

the photoreactivity of an aryl iodide.

The "Trojan Horse" Effect
The butyl group significantly increases the molecule's lipophilicity (LogP), enhancing its ability

to penetrate the stratum corneum (outer skin layer) and standard nitrile gloves. Once absorbed,

the hydrazine moiety can cause hemolytic anemia (destruction of red blood cells) and

irreversible skin sensitization.

Critical Hazards:

Acute Toxicity: Toxic by inhalation, ingestion, and skin contact.[1][2]
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Sensitizer: High potential for allergic contact dermatitis.

Genotoxicity: Suspected carcinogen/mutagen (class effect of phenylhydrazines).[3]

Instability: Air-sensitive (oxidation to diazenes) and Light-sensitive (C-I bond photolysis).

Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system. Relying on a single layer of

protection is a critical failure point for lipophilic toxins.

Zone of Protection Recommended Equipment Scientific Rationale

Respiratory Fume Hood (Class II)

Primary containment. The

compound's vapor pressure is

low as a salt, but free base or

aerosols are inhalation

hazards.

Hand Protection (Layer 1) Silver Shield / Laminate

Critical: Standard nitrile

degrades rapidly against

lipophilic hydrazines. Laminate

offers >4hr breakthrough time.

Hand Protection (Layer 2) Nitrile (5 mil minimum)

Outer sacrificial layer for

dexterity and grip. Change

immediately upon splash.

Ocular Chemical Splash Goggles

Safety glasses allow side-entry

of aerosols/powders.

Hydrazines are severe eye

irritants.[3][4][5][6][7][8]

Dermal (Body)
Tyvek® Lab Coat (Closed

Front)

Cotton coats absorb and hold

toxic liquids against the skin.

Tyvek repels splashes.

Visualization: The Barrier Defense Logic
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The following diagram illustrates the "Defense in Depth" strategy required for handling this

compound.

Hazard Source:
(4-Butyl-2-iodophenyl)hydrazine

Primary Barrier:
Fume Hood / Glove Box

(Prevents Inhalation)

Containment

Secondary Barrier:
Tyvek Suit + Goggles

(Prevents Splash Contact)

If Breach Occurs

Tertiary Barrier:
Laminate + Nitrile Gloves

(Prevents Permeation)

Direct Handling

Operator Safety
(Protected)

Safe Operation

Click to download full resolution via product page

Figure 1: Layered defense strategy prioritizing engineering controls (Hood) over PPE.
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Operational Handling Protocol
A. Storage & Stability[1][2][8][9][10]

Temperature: Store at -20°C. The hydrazine moiety is thermodynamically unstable and prone

to autoxidation.

Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates decomposition into

diazonium species or azides.

Light: Amber vials are mandatory. The C-I bond is weak (~50-60 kcal/mol) and can cleave

under UV/visible light, releasing iodine radicals.

B. Weighing & Transfer (The "Static" Risk)
Solid hydrazines often carry a static charge, causing "fly-away" powder that contaminates

balance surfaces.

Equip: Don double gloves (Laminate inner, Nitrile outer).

Ionize: Use an anti-static gun or ionizer bar inside the balance draft shield.

Contain: Weigh directly into a tared reaction vessel or a closed weighing boat. Never use

weighing paper (high spill risk).

Clean: Wipe the balance area with a methanol-dampened tissue immediately after use.

Dispose of the tissue as hazardous waste.

C. Reaction Setup
Solvent Choice: Avoid ketones (e.g., Acetone, MEK) as solvents; hydrazines react with them

to form hydrazones, ruining your starting material.

Inerting: Purge reaction vessels with Argon before adding the solid.

Quenching: Residual hydrazine in reaction mixtures should be treated as active. Quench

with a mild oxidant (e.g., dilute bleach) only if the protocol explicitly allows, otherwise treat as

halogenated organic waste.
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Decontamination & Spill Response[9]
Do NOT use standard paper towels for large spills. The high surface area can facilitate rapid

evaporation of toxic fumes.

Spill Workflow
Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[4]

PPE Up: Don full PPE including respiratory protection (N95/P100) if outside a hood.

Absorb: Use Vermiculite or Spill-X-C. Do not use combustible materials (sawdust).

Clean: Scoop absorbed material into a wide-mouth jar. Wash the surface with 10% soap

solution, then water.

Verify: Check for residual iodine staining (yellow/brown discoloration).

Visualization: Emergency Response Logic

Spill Detected
Assess Volume &

Location
Inside Hood?

Evacuate Lab
Alert EHSNo (Floor/Bench)

Absorb with
Vermiculite/Sand

Yes (Contained)

After PPE Donning
Double Wash:
1. Soap/Water

2. Solvent

Dispose as
Halogenated Waste

Click to download full resolution via product page

Figure 2: Decision tree for managing spills, prioritizing containment status.

Waste Disposal Strategy
Disposal must comply with RCRA (USA) or local hazardous waste regulations. This compound

poses two distinct regulatory flags: Toxic (Hydrazine) and Halogenated (Iodine).
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Waste Stream Composition
Disposal Container
Labeling

Solid Waste
Contaminated gloves,

weighing boats, paper tissues.

"Hazardous Waste: Solid.[8]

Toxic. Phenylhydrazine

derivative."

Liquid Waste
Reaction mother liquors,

rinses.[9]

"Hazardous Waste:

Flammable, Toxic,

Halogenated. Contains

Organic Hydrazines."

Sharps
Syringes, needles used for

transfer.

"Bio/Chem Hazard Sharps."

(Do not recap needles).

Prohibited Actions:

NO drain disposal (highly toxic to aquatic life).

NO mixing with oxidizing acids (Nitric/Perchloric) – risk of explosion.[1]

NO mixing with ketone waste streams (uncontrolled exothermic reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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